Cas no 1076-12-6 (1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro-)

• Product Name: 1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro-
• CAS No: 1076-12-6
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 217775
• PubChem ID: 10997345
• Update Time: 2024-03-01

1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, (1R,4S,4aR,5S,8R,8aS)-rel-
• 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, (1a,4a,4aa,5a,8a,8aa)-
• 1,4:5,8-Dimethanonaphthalene,1,2,3,4,4a,5,8,8a-octahydro-, endo,endo- (8CI)
• Tetracyclododecene
• Tetracyclo[6.2.1.1(3,6).0(2,7)]dodec-4-ene
• 1,4:5,8-Dimethano-naphthalene,1,2,4,4a,8,8,8a-octahydro-
• XBFJAVXCNXDMBH-UHFFFAOYSA-N
• Tetracyclo[6.2.1.1(3,6).0(2,7)]dodec-9-ene
• 1,2,3,4,4a,5,8,8a-Octahydro-1,4:5,8-dimethanonaphthalene
• tetracyclo[6.2.1.13,6.02,7]dodec-4-ene
• 1,4:5,8-Dimethanonaphthalene, (1 alpha,4 alpha,4a beta,5 alpha,8 alpha,8a beta) 1,2,3,4,4a,5,8,8a-octahydro-
• 1,4:5,8-Dimethanonaphth

• Inchi： 1S/C12H16/c1-2-8-5-7(1)11-9-3-4-10(6-9)12(8)11/h1-2,7-12H,3-6H2
• InChI Key： XBFJAVXCNXDMBH-UHFFFAOYSA-N
• SMILES： C12C3C=CC(C3)C1C1CCC2C1

Computed Properties

• Exact Mass: 160.125201
• Monoisotopic Mass: 160.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.5

Experimental Properties

• Density: 1.073
• Boiling Point: 228.8°Cat760mmHg
• Flash Point: 85.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids